Cas no 802010-81-7 (5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester)
802010-81-7 structure
Product Name:5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester
CAS No:802010-81-7
MF:C13H23NO2
MW:225.32722401619
CID:713109
PubChem ID:45095559
Update Time:2025-04-19
5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester
- 5-Isoquinolinecarboxylicacid,2-ethyldecahydro-,methylester(8CI)
- methyl 2-ethyl-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-5-carboxylate
- methyl 2-ethyldecahydroisoquinoline-5-carboxylate
- methyl 2-ethyl-decahydroisoquinoline-5-carboxylate
- 5-isoquinolinecarboxylic acid,2-ethyldecahydro-,methyl ester
- 802010-81-7
-
- Inchi: 1S/C13H23NO2/c1-3-14-8-7-11-10(9-14)5-4-6-12(11)13(15)16-2/h10-12H,3-9H2,1-2H3
- InChI Key: ULPTVDUQBTYMEY-UHFFFAOYSA-N
- SMILES: O(C)C(C1CCCC2CN(CC)CCC21)=O
Computed Properties
- Exact Mass: 225.173
- Monoisotopic Mass: 225.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 2.2
5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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